molecular formula C14H19ClN2O B12947302 N-((6-Chloropyridin-3-yl)methyl)-N,4-dimethyl-2-methylenepentanamide

N-((6-Chloropyridin-3-yl)methyl)-N,4-dimethyl-2-methylenepentanamide

Cat. No.: B12947302
M. Wt: 266.76 g/mol
InChI Key: VZEPPBCQHRKTEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    N-[(6-Chloropyridin-3-yl)methyl]-N,4-dimethyl-2-methylenepentanamide: is a synthetic organic compound.

  • Its structure consists of a pyridine ring (with a chlorine substituent at position 6) attached to a methyl group, which in turn is connected to a pentanamide backbone.
  • The compound’s systematic name reflects its substituents and functional groups.
  • It is used in various scientific and industrial applications due to its unique properties.
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Types of Reactions:

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    Remember that this compound’s applications and properties continue to be explored through ongoing research

    Properties

    Molecular Formula

    C14H19ClN2O

    Molecular Weight

    266.76 g/mol

    IUPAC Name

    N-[(6-chloropyridin-3-yl)methyl]-N,4-dimethyl-2-methylidenepentanamide

    InChI

    InChI=1S/C14H19ClN2O/c1-10(2)7-11(3)14(18)17(4)9-12-5-6-13(15)16-8-12/h5-6,8,10H,3,7,9H2,1-2,4H3

    InChI Key

    VZEPPBCQHRKTEU-UHFFFAOYSA-N

    Canonical SMILES

    CC(C)CC(=C)C(=O)N(C)CC1=CN=C(C=C1)Cl

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.